2-((2-((tert-Butoxycarbonyl)amino)ethyl)thio)acetic acid

• IUPAC Name: 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylsulfanyl]acetic acid
• InChI: InChI=1S/C9H17NO4S/c1-9(2,3)14-8(13)10-4-5-15-6-7(11)12/h4-6H2,1-3H3,(H,10,13)(H,11,12)
• InChI Key: COHMMUWUSSAZPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCSCC(=O)O
• Molecular Formula: C9H17NO4S
• Molecular Weight: 235.30 g/mol

Description

“2-((2-((tert-Butoxycarbonyl)amino)ethyl)thio)acetic acid” is a chemical compound with a molecular formula of C9H17NO5. It is also known as Boc-AETSA. The compound has a molecular weight of 219.23 g/mol.

Synthesis Analysis

The synthesis of similar compounds involves the condensation of O-(carboxymethyl)hydroxylamine and (Boc)2O (Boc = but-oxy-carbon-yl). Another method involves the use of protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents.

Molecular Structure Analysis

The IUPAC name for this compound is 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]acetic acid. The InChI is 1S/C9H17NO5/c1-9(2,3)15-8(13)10-4-5-14-6-7(11)12/h4-6H2,1-3H3,(H,10,13)(H,11,12).

Chemical Reactions Analysis

The title compound was prepared by the condensation of O-(carboxymethyl)hydroxylamine and (Boc)2O (Boc = but-oxy-carbon-yl). In the crystal, molecules are linked by weak intermolecular N-H⋯O hydrogen bonds.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 219.23 g/mol. The density is 1.042 g/mL at 25 °C (lit.).

Scientific Research Applications

Peptide Synthesis and Drug Development

• Application : 2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)sulfanyl]acetic acid serves as a Boc-protected amino acid building block. .

Catalytic Protodeboronation

• Application : This compound has been employed in catalytic protodeboronation reactions. .

Ionic Liquids for Organic Synthesis

• Application : Researchers have prepared room-temperature ILs derived from tert-butyloxycarbonyl-protected amino acids (Boc-AAILs). .

Drug Delivery Systems

• Application : 2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)sulfanyl]acetic acid is a reactant for modifying large molecular scaffolds using PAMAM dendrimers. .

Bioconjugation and Labeling

• Application : Researchers use this compound for bioconjugation purposes. .

Metabolic Studies and Stable Isotope Labeling

• Application : Incorporating this compound into metabolic studies allows researchers to follow the fate of labeled atoms within cells. .

Mechanism of Action

Target of Action

It is known that this compound is used in the preparation of modified macromolecular scaffolds, which suggests that it may interact with a variety of biological targets depending on the specific scaffold and drug delivery system .

Mode of Action

Given its structure and use in drug delivery systems, it can be inferred that it may act as a linker or spacer molecule, facilitating the attachment of active pharmaceutical ingredients to macromolecular scaffolds .

Pharmacokinetics

As a component of drug delivery systems, it is likely to influence the pharmacokinetics of the attached active pharmaceutical ingredients, potentially enhancing their bioavailability and distribution within the body .

Result of Action

As a component of drug delivery systems, it likely contributes to the effective delivery of active pharmaceutical ingredients to their target sites, thereby facilitating their therapeutic effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as temperature, pH, and the presence of other biological molecules can affect its stability and interactions with other molecules. As part of a drug delivery system, it may also be influenced by the physiological environment, including blood flow, tissue permeability, and cellular uptake mechanisms .